Cas no 4756-45-0 (Benzoic acid,2-(2-hydroxy-4-methoxybenzoyl)-)

• Product Name: Benzoic acid,2-(2-hydroxy-4-methoxybenzoyl)-
• CAS No: 4756-45-0
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 330732
• PubChem ID: 20885
• Update Time: 2025-10-28

Benzoic acid,2-(2-hydroxy-4-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2-hydroxy-4-methoxybenzoyl)-
• 2-(2-hydroxy-4-methoxybenzoyl)benzoic acid
• 2'-Hydroxy-4'-methoxy-benzophenone-2-carboxylic acid
• 2'-Carboxy-2-hydroxy-4-methoxybenzophenone(o-(2-hydroxy-p-anisoyl)benzoic acid)
• Benzoic acid, o-(2-hydroxy-4-methoxybenzoyl)-
• Benzoic acid, o-(2-hydroxy-p-anisoyl)-
• Cyasorb
• Cyasorb UV 207
• o-(2-Hydroxy-4-methoxybenzoyl)benzoic acid
• o-(2-Hydroxy-p-anisoyl)benzoic acid
• BS-28899
• 2-(2-Hydroxy-4-methoxybenzoyl)benzoicacid
• CHEMBL1939433
• 2/'-Hydroxy-4/'-methoxy-benzophenone-2-carboxylic acid
• EINECS 225-290-8
• CYASORB UV-207
• NS00031705
• MFCD00020284
• NSC 79888
• 2'-HYDROXY-4'-METHOXY-2-BENZOYLBENZOIC ACID
• 2'-Carboxy-2-hydroxy-4-methoxybenzophenone
• 2A5XYA01F2
• DTXSID8063599
• 2-hydroxy-4-methoxy-2'-carboxybenzophenone
• NSC79888
• AKOS024333028
• JLZIIHMTTRXXIN-UHFFFAOYSA-N
• SCHEMBL109604
• 4756-45-0
• 2'-Carboxy-2-hydroxy-4-methoxybenzo-phenone
• 4-10-00-03979 (Beilstein Handbook Reference)
• NSC-79888
• WLN: QVR BVR BQ DO1
• Q27254468
• Benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl)-
• UNII-2A5XYA01F2
• 2-Hydroxy-4-methoxy-benzophenone-2-carboxylic acid
• BRN 2658577

• Inchi： 1S/C15H12O5/c1-20-9-6-7-12(13(16)8-9)14(17)10-4-2-3-5-11(10)15(18)19/h2-8,16H,1H3,(H,18,19)
• InChI Key： JLZIIHMTTRXXIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)O)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 3

Experimental Properties

• Density: 1.2962 (rough estimate)
• Boiling Point: 375.31°C (rough estimate)
• Flash Point: 192.9°C
• Refractive Index: 1.5000 (estimate)
• PSA: 83.83
• LogP: 2.33000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Benzoic acid,2-(2-hydroxy-4-methoxybenzoyl)-

Benzoic Acid, 2-(2-Hydroxy-4-Methoxybenzoyl): A Comprehensive Overview

Benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl), also known by its CAS number 4756-45-0, is a structurally complex organic compound with significant applications in various fields. This compound belongs to the class of aromatic acids and is characterized by its unique molecular structure, which includes a benzoic acid moiety and a substituted benzoyl group. The presence of hydroxyl (-OH) and methoxy (-OCH3) substituents on the benzene ring imparts distinctive chemical and physical properties to this compound.

The molecular formula of benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl) is C15H12O5, with a molecular weight of 288.26 g/mol. Its structure consists of two aromatic rings: one derived from benzoic acid and the other from the substituted benzoyl group. The hydroxyl and methoxy groups are positioned at the 2nd and 4th positions of the benzene ring, respectively, which influences its solubility, reactivity, and biological activity. Recent studies have highlighted the importance of such substituents in modulating the compound's interactions with biological systems.

Benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl) has been extensively studied for its potential in pharmaceutical applications. Research indicates that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit certain enzymes associated with inflammatory pathways, thereby reducing inflammation in experimental models.

In addition to its pharmaceutical applications, benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl) has also found use in the field of materials science. Its ability to form stable crystalline structures makes it a valuable component in the synthesis of advanced materials such as organic semiconductors and functional polymers. Recent advancements in this area have been documented in *Advanced Materials*, where researchers explored its role in enhancing the electronic properties of polymer-based devices.

The synthesis of benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl) involves a multi-step process that typically includes Friedel-Crafts acylation or similar reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process. Recent innovations in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl) is crucial for assessing its ecological impact. Studies conducted by environmental chemists have shown that this compound undergoes microbial degradation under aerobic conditions, with half-lives ranging from several days to weeks depending on environmental factors such as temperature and pH levels.

In conclusion, benzoic acid, 2-(2-hydroxy-4-methoxybenzoyl) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As new research continues to uncover its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing science and technology.